Cas no 2167054-03-5 (2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2167054-03-5
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 5834416
• PubChem ID: 165746442
• Update Time: 2025-06-09

2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid
• 2167054-03-5
• EN300-1275734

• Inchi： 1S/C10H9NO5/c1-15-7-3-5(10(13)14)2-6-9(7)16-8(4-12)11-6/h2-3,12H,4H2,1H3,(H,13,14)
• InChI Key： UZWFUOCMFSWSKP-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC2C=C(C(=O)O)C=C(C1=2)OC

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid

Introduction to 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid (CAS No. 2167054-03-5)

2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167054-03-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its structural versatility and potential biological activities. The presence of both hydroxymethyl and methoxy substituents on the benzoxazole core suggests a rich chemical reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

The benzoxazole moiety is a well-documented pharmacophore in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid positions it as a promising candidate for further derivatization and exploration of its pharmacological profile. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid assessment of such compounds, enhancing the likelihood of identifying novel therapeutic agents.

In the context of modern drug development, the carboxylic acid group in 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid offers multiple synthetic pathways, including esterification, amidation, and coupling reactions with other bioactive molecules. These transformations can yield derivatives with tailored physicochemical properties and improved pharmacokinetic profiles. For instance, incorporation into prodrug formulations or conjugation with targeting ligands could enhance bioavailability and specificity in therapeutic applications.

Recent studies have highlighted the importance of benzoxazole derivatives in addressing emerging therapeutic challenges. A notable area of research involves their role in modulating enzyme activity and inhibiting key signaling pathways implicated in diseases such as cancer and neurodegeneration. The hydroxymethyl group in 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid provides a reactive site for hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity.

The methoxy substituent at the 7-position introduces electronic effects that can influence the reactivity and stability of the benzoxazole ring. This modification has been strategically employed in various drug candidates to optimize metabolic clearance rates and reduce off-target effects. Comparative molecular field analysis (CoMFA) and quantum mechanical calculations have been instrumental in rationalizing these effects, guiding the design of more effective analogs.

Furthermore, the structural motif of 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid aligns with emerging trends in green chemistry and sustainable drug synthesis. The use of readily available starting materials and environmentally benign reaction conditions aligns with global efforts to minimize the ecological footprint of pharmaceutical manufacturing. Innovations such as biocatalysis and flow chemistry have enabled more efficient production processes for complex heterocycles like this one.

In clinical research settings, 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid has been investigated for its potential role as an intermediate in developing novel therapeutics. Preclinical studies have demonstrated its efficacy in models of inflammation and oxidative stress, suggesting possible applications in chronic disease management. The compound’s ability to interact with both protein targets and small molecule ligands makes it a versatile tool for exploring multitarget drug discovery strategies.

The synthesis of 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the benzoxazole core followed by functional group manipulations to introduce the hydroxymethyl and methoxy groups at specific positions. Advances in catalytic methods have streamlined these processes, reducing reaction times and improving yields.

From a regulatory perspective, compounds like 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid must undergo rigorous safety evaluations before entering clinical trials or commercial use. Toxicological assessments focus on assessing potential hepatotoxicity, nephrotoxicity, or other adverse effects associated with prolonged exposure. These studies are essential for ensuring patient safety while advancing therapeutic possibilities.

The future direction of research on 2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid may involve exploring its role in precision medicine initiatives. By integrating genetic data with pharmacological profiles, researchers can identify patient subpopulations that may benefit most from derivatives of this compound. Such personalized approaches align with broader trends toward individualized treatment strategies.

In conclusion,2-(hydroxymethyl)-7-methoxy-1,3-benzoxazole-5-carboxylic acid (CAS No. 2167054-03-5) represents a compelling scaffold for pharmaceutical innovation. Its structural features offer multiple opportunities for chemical manipulation while its biological potential underscores its relevance to contemporary drug discovery efforts. As methodologies for molecular design continue to evolve, this compound will likely remain at the forefront of medicinal chemistry research.